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Cat. No.: B1589663
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Executive Summary & Chemical Identity

N,N,N’,N'-Tetramethylmalonamide (TMMA) is the simplest homologue of the malonamide
family. Unlike its lipophilic cousins (e.g., DMDBTDMA) used industrially in the DIAMEX
process, TMMA is characterized by its compact structure and significant water solubility. These
properties make it an ideal model ligand for structural studies and a high-efficiency functional
group for Solid Phase Extraction (SPE) resins, where steric hindrance of larger alkyl chains is a
disadvantage.
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Property Specification

CAS Number 7313-22-6

Formula

Molecular Weight 158.20 g/mol

Physical State Colorless Liquid / Low-melting Solid
Boiling Point 160°C (10 mmHg)

Key Functionality Bidentate Lewis Base (O,0O-chelation)

Application 1: Nuclear Fuel Reprocessing (Actinide

Extraction)[1]
The Role of TMMA: Model vs. Resin

In the nuclear fuel cycle, malonamides are designed to extract trivalent actinides (Am, Cm)
from high-level waste. While industrial solvents use long-chain derivatives to ensure solubility in
organic diluents (e.g., kerosene), TMMA is used in two distinct high-value contexts:

¢ Mechanistic Modeling: Due to its simplicity, TMMA is used to crystallize and map the
coordination environment of Lanthanides (Ln) and Actinides (An), predicting how larger
DIAMEX molecules behave.

» Solid Phase Extraction (Resins): When grafted onto polymer matrices, TMMA outperforms
long-chain analogs because its small size minimizes steric hindrance, allowing higher metal
loading capacity.

Comparative Performance: TMMA vs. Alternatives

The following table contrasts TMMA with the industry-standard TBP (Purex process) and the
lipophilic malonamide DMDBTDMA (Diamex process).
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- TMMA DMDBTDMA TBP (Standard
eature
(Resin/Model) (Industrial Solvent)  Solvent)
) Solid Support or Organic Solvent Organic Solvent
Primary Phase
Aqueous (Dodecane) (Kerosene)
Coordination Mode Bidentate (0,0 Bidentate (0,0 Monodentate (P=0)
U(VI) Extraction High (on Resin) Moderate Very High
o High (with phase Poor (requires salting
Am(Ill) Selectivity Moderate B
modifiers) out)
Steric Hindrance Low (Fast kinetics) High (Slower kinetics) Moderate
) ) ) ) ) Radiolysis to
Degradation Amide hydrolysis Amide hydrolysis
DBP/MBP

Experimental Data: Resin Uptake Efficiency

Research indicates that for solid-phase extraction, shorter alkyl chains on the amide nitrogen
correlate with higher metal uptake.

» Data Source:Journal of Alloys and Compounds / IAEA Reports

e Conditions: Extraction from 3 M

1]
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U(VI) Uptake

Ligand on Resin Alkyl Chain Length . Kinetic Rate
Capacity

Methyl (
TMMA Highest Fastest

)

Ethyl (
TEMA High Fast

)

Butyl (
TBMA Moderate Moderate

)

) Slow (Steric
TPhMA Phenyl (Aromatic) Low )
hindrance)

Insight: The "methyl effect” in TMMA allows for tighter packing of the ligand on the resin surface
and easier approach of the hydrated uranyl nitrate species, resulting in superior performance

compared to bulkier analogs.

Mechanism of Extraction

TMMA extracts actinides via a solvation mechanism, forming neutral complexes. The carbonyl
oxygens act as hard donors.

Coordination Sphere

Ag. Phase

[UO2]2+ + 2NO3- Solvation

Extracted Complex

w [UO2(NO3)2(TMMA)]
Ligand (TMMA) '

(Bidentate O,0)
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Figure 1: Solvation mechanism of Uranyl Nitrate by TMMA. The bidentate nature allows
formation of stable neutral species.

Application 2: Uranium Redox Flow Batteries
Context

Non-aqueous redox flow batteries (RFBs) utilizing Uranium (U) are a niche area for grid-scale
storage. The challenge is stabilizing the U(II)/U(IV) redox couple in organic solvents to prevent
disproportionation.

TMMA as a Stabilizing Ligand

TMMA is used in solvents like DMF (Dimethylformamide) to coordinate Uranium cations.
e Function: It displaces solvent molecules and protects the uranium center from side reactions.

o Performance: Electrochemical investigations show that TMMA allows for reversible cycling of
the U(llII)/U(IV) couple, which is often irreversible with monodentate ligands.

Experimental Protocol: Synthesis of TMMA

Objective: Synthesis of N,N,N',N'-Tetramethylmalonamide from Diethyl Malonate. Scale:
Laboratory (approx. 509 yield).

Reagents & Equipment

» Precursors: Diethyl malonate (1.0 eq), Dimethylamine (excess, 40% ag. solution or gas).
o Solvent: Methanol or Ethanol (if using gas), or neat (if using ag. amine).

o Equipment: Pressure vessel (autoclave) or reflux setup with efficient condenser.

Step-by-Step Workflow

e Charging: Charge a pressure vessel with Diethyl malonate (160 g, 1 mol).
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Amine Addition: Add Dimethylamine (40% aqueous solution, 300 mL, ~2.5 mol) slowly with
cooling (exothermic reaction).

Reaction: Seal the vessel and heat to 80°C for 12-24 hours.

o Note: If using a reflux setup at atmospheric pressure, reaction times will be significantly
longer (days) due to the volatility of dimethylamine.

Work-up:

o Cool the mixture to room temperature.

o Evaporate water and excess amine under reduced pressure (Rotary evaporator).
Purification:

o The crude product is often a liquid/oil.

o Distillation: Distill under high vacuum (bp ~160°C at 10 mmHg).

o Alternative: If solid, recrystallize from Acetone/Ether.

Validation: Check purity via NMR (

NMR: Singlet for
at ~3.4 ppm, Singlets for

at ~2.9-3.1 ppm).
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Figure 2: Synthesis workflow for TMMA via aminolysis of diethyl malonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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